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Compound of Interest

3-Chloro-4-isopropoxy-5-
Compound Name:

methoxybenzaldehyde
CAS No.: 428847-03-4
Cat. No.: B2533829

Get Quote

Executive Summary & Immediate Action

3-Chloro-4-isopropoxy-5-methoxybenzaldehyde is a halogenated aromatic aldehyde used
primarily as a pharmaceutical intermediate.[1][2][3] Its disposal requires strict segregation from
non-halogenated solvents due to the presence of the chlorine atom on the aromatic ring.[1][3]
Improper disposal (e.g., mixing with general organic solvents) can lead to the formation of toxic
byproducts (dioxins/furans) during standard fuel blending incineration.[1][3]

Disposal Classification:Halogenated Organic Waste Primary Hazard: Skin/Eye Irritant, Potential
Sensitizer, Combustible.[1][2]

Emergency Response Card (Spills < 100g)
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Action Procedure
. Evacuate the immediate area (3-5 meters).[1][2]
solate

[3] Mark "Chemical Spill".[1][3]

Nitrile gloves (double gloved), safety goggles,
PPE lab coat, N95/P100 respirator if dust is present.

[1][2]

Cover with vermiculite or dry sand.[1][2] Do
Contain NOT use combustible materials (sawdust).[1][2]

[3]

Scoop absorbed material into a wide-mouth jar
Clean

labeled "Hazardous Waste - Halogenated Solid".

Decontaminate

Wipe surface with soap and water; dispose of

wipes as solid hazardous waste.[1][2][3]

Chemical Profile & Hazard Identification

Since specific Safety Data Sheets (SDS) for this exact intermediate may be limited in public

repositories, safety protocols are derived from validated structural analogs (e.g., 5-
Chlorovanillin, 3-Chloro-4-methoxybenzaldehyde) [1, 2].[2][3]
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Property Description Operational Implication

Must be segregated from non-
Halogenated Benzaldehyde halogenated waste streams to
Derivative comply with EPA/RCRA

incineration standards.[1][2]

Chemical Structure

Dust control measures are
Physical State Solid (Crystalline/Powder) required during transfer to

waste containers.[1][2][3]

Incompatible with strong
oxidizers (e.qg.,

Reactivity Oxidizable (Aldehyde group) permanganates, peroxides).[1]
[2] Store away from light/air.[1]

[3]

Combustible but not highly
flammable.[1][2][3] Classified

Flash Point > 100°C (Estimated) )
as Class IlIB combustible
liquid/solid.[1][2][3]
Avoid inhalation.[1][2] All waste
Toxicity Irritant (H315, H319, H335) transfer must occur in a fume

hood.[1][3]

Waste Characterization & Segregation Strategy

Effective disposal begins with segregation.[1][3] The chlorine substituent dictates the disposal
path.[1][3]

The "Halogen Rule"

In most industrial and academic waste streams, any organic waste containing >1,000 ppm
(0.1%) halogen content must be classified as Halogenated Waste.[1][2] This compound is ~15-
18% chlorine by weight, placing it well above the threshold.[2][3]

o Stream A (CORRECT): Halogenated Organic Waste.[1][2][3] Destination: High-temperature
incineration (>1100°C) with acid gas scrubbing.[1][2][3]
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o Stream B (INCORRECT): Non-Halogenated Solvents.[1][2][3] Destination: Fuel
blending/Energy recovery.[1][3] Do not use.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Residue)

Applicable for: Expired stocks, reaction residues, contaminated solids.[1][2][3]

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][3]
Avoid metal containers if the compound has degraded to release acidic vapors.[1][3]

e Labeling: Attach a hazardous waste tag.
o Chemical Name: 3-Chloro-4-isopropoxy-5-methoxybenzaldehyde.[1][2]
o Constituents: 100%.[1][2]
o Hazard Checkbox: Toxic, Irritant.[1][2][4]
o Transfer:
o Place the waste container in a fume hood.[1][3]
o Transfer solid using a plastic spatula.[1][3]

o Wipe the spatula with a solvent (e.g., acetone) and dispose of the wipe in the same
container.[1][3]

e Sealing: Screw the cap tightly. Parafilm is recommended for long-term storage to prevent
aldehyde oxidation.[1][3]

Protocol B: Liquid Waste (Mother Liquors)

Applicable for: Reaction mixtures containing the compound dissolved in solvents (e.g., DCM,
Ethyl Acetate).[1][2][3]

e Solvent Compatibility Check:
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o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated
Waste carboy.[1][2][3]

o If dissolved in Acetone, Methanol, or Ethyl Acetate: Even though the solvent is non-
halogenated, the presence of the solute (the benzaldehyde derivative) contaminates the
entire mixture.[1][2] The entire volume must be classified as Halogenated Waste.[1][2][3]

e pH Check: Ensure the solution is neutral (pH 6-8). Acidic byproducts (common in chlorination
reactions) should be neutralized with Sodium Bicarbonate before disposal to prevent
container pressurization.[1][3]

o Transfer: Use a funnel in the fume hood.[1][2][3] Do not overfill the carboy (leave 10%
headspace).[1][2][3]

Protocol C: Empty Containers|[3]

o Triple Rinse: Rinse the empty bottle three times with a small volume of acetone or ethanol.[1]

[21[3]
o Rinsate Disposal: Pour all rinsates into the Halogenated Waste stream.[1][2][3]

o Defacing: Cross out the original label. Mark "Triple Rinsed" and dispose of the glass/plastic
bottle in the standard lab glass trash (unless local regulations require treating it as
hazardous debris).

Visual Workflow: Disposal Decision Tree

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzaldehyde
https://www.fishersci.com/shop/products/3-chloro-5-hydroxy-4-metho-1g/502132756
https://cymitquimica.com/cas/18962-05-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2533829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:

3-Chloro-4-isopropoxy-5-methoxybenzaldehyde

Physical State?

Dry Material \Dissolved

Solid / Powder Liquid Solution

Pack in HDPE/Glass

e = Is the solvent Halogenated?

(e.g., DCM, Chloroform)

Solid Hazardous Waste
(Trace Halogens)

Solvent is Non-Halogenated

Solvent is Halogenated (.9, Acetone, MeOH)

CONTAMINATED:
Must treat as Halogenated

Direct Pour

DISPOSAL STREAM:

Halogenated Organic Waste
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated benzaldehyde waste streams.

Regulatory Compliance & Environmental Impact[1]
EPA RCRA Considerations
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Under the US Resource Conservation and Recovery Act (RCRA), this material does not
typically carry a specific "P" or "U" listing unless it is a discarded commercial chemical product
of a specific grade.[2][3] However, it falls under the "Characteristic" waste rules if it exhibits
ignitability (DO01) or reactivity.[1][3]

e Waste Code Recommendation: If not specifically listed, use D001 (if ignitable) or label as
Non-RCRA Regulated Hazardous Waste (state dependent), but always manage as
Halogenated Organics for the disposal facility profile.[1][2][3]

e Dioxin Prevention: Halogenated aromatics are precursors to polychlorinated dibenzodioxins
(PCDDs) if incinerated at low temperatures [3].[1][2][3] By segregating this waste into the
"Halogenated" stream, you ensure it is sent to a facility equipped with secondary combustion
chambers operating >1100°C and rapid quench cooling, which prevents dioxin formation.[1]

[2]

Storage Compatibility[1]

o Store Away From: Amines (potential for Schiff base formation), Strong Oxidizers, and Strong
Bases.[1][2]

o Shelf Life: Aldehydes oxidize to carboxylic acids over time.[1][2] Check for white crusts (acid
formation) around the cap before handling old containers.[1][3]

References

e PubChem. (n.d.).[1][3][5] 3-Chloro-4-methoxybenzaldehyde (Compound Summary). National
Library of Medicine.[1][3] Retrieved March 1, 2026, from [Link][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

e 2. eMolecules 3-Chloro-5-hydroxy-4-methoxybenzaldehyde | 54246-06-9 | MFCD01191266 |
Fisher Scientific [fishersci.com]

o 3. CAS 18962-05-5: 4-Isopropoxybenzaldehyde | CymitQuimica [cymitquimica.com]

e 4. 3-Isopropoxy-4-methoxybenzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 5. 3-Chloro-5-methoxybenzaldehyde | C8BH7CIO2 | CID 21904633 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Proper Disposal Procedures for 3-Chloro-4-isopropoxy-
5-methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2533829/docs#proper-disposal-procedures-for-3-
chloro-4-isopropoxy-5-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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